N-(4-chlorophenethyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H27ClN2O3S/c1-17-5-11-21(12-6-17)29(27,28)25-15-3-2-4-20(25)16-22(26)24-14-13-18-7-9-19(23)10-8-18/h5-12,20H,2-4,13-16H2,1H3,(H,24,26)
• InChI Key: OBLVRCSMNIROHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H27ClN2O3S
• Molecular Weight: 435.0 g/mol

Description

N-(4-chlorophenethyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as CPTP, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. CPTP is a synthetic compound that was first synthesized in 2014 by a team of researchers at the University of California, San Francisco.

Scientific Research Applications

1. Antiviral and Antiapoptotic Properties

A study conducted by Ghosh et al. (2008) on a related compound, 2-(2-Methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, demonstrated significant antiviral and antiapoptotic effects in vitro. This compound was synthesized and evaluated for its therapeutic efficacy in treating Japanese encephalitis, showing significant decreases in viral load and increased survival in infected mice (Ghosh et al., 2008).

2. Photovoltaic Efficiency and Ligand-Protein Interactions

Research by Mary et al. (2020) on similar compounds including N-(4-chlorophenyl)-2-[6-(benzoyl)-2-benzothiazolinone-3-yl]acetamide (CBBA) involved spectroscopic and quantum mechanical studies. They found these compounds suitable as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency. The study also included molecular docking to understand the binding interactions with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

3. Antimicrobial Nano-Materials

In a study by Mokhtari and Pourabdollah (2013), derivatives of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide were obtained and screened for antimicrobial activities. These compounds were more effective against fungi than bacteria, with certain derivatives showing significant anticandidal activity. This indicates potential applications in developing antimicrobial agents (Mokhtari & Pourabdollah, 2013).

4. Corrosion Inhibitors

A study by Yıldırım and Cetin (2008) on 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives showed their potential as corrosion inhibitors. These compounds were tested in acidic and oil medium environments, indicating their usefulness in protecting materials from corrosion (Yıldırım & Cetin, 2008).

5. Pesticide Potential

Olszewska et al. (2009) characterized derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide as potential pesticides. Their study provided new diffraction data and insights into the molecular structure of these compounds, suggesting their applicability in the field of agriculture (Olszewska et al., 2009).